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3-Hydroxy Carvedilol-d5 is a deuterium-labeled stable isotope of the carvedilol metabolite, 3-Hydroxy

Carvedilol. Its main function in research is to serve as an Internal Standard (ISTD) in advanced analytical

techniques [1] [2].

The table below summarizes its key characteristics:

Attribute Description

Chemical Role Deuterium-labeled version of 3-Hydroxy Carvedilol [2].

Primary
Application

Internal Standard for quantitative analysis [2].

Analytical
Techniques

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), Gas

Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance
(NMR) [2].

Purpose of Use To correct for variability and improve accuracy in the measurement of the non-
labeled analyte (3-Hydroxy Carvedilol) in complex biological samples [1].

Detailed Protocol: LC-MS/MS Analysis in Dried Blood
Spots
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The following is a validated methodology for quantifying carvedilol and other cardiovascular drugs in dried

blood spots (DBS), which can be adapted for analyzing its metabolites using 3-Hydroxy Carvedilol-d5 as

an internal standard [1].
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Sample Collection & Storage

Punch 12 mm disc from 50 µL DBS

Add 200 µL Water & Vortex 30s

Add 1 mL Precipitation Solution
(Methanol:Acetonitrile 1:1 with ISTD)

Vortex 30s & Centrifuge 5 min at 20,238 g

Transfer Supernatant & Evaporate under N₂ at 40°C

Reconstitute in 200 µL Solution
(MeOH:Water:Formic Acid 40:60:0.2)

Centrifuge 5 min at 20,238 g

Inject 5 µL into LC-MS/MS

Click to download full resolution via product page
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Sample Preparation: Dried Blood Spots (DBS)

Collection: Precisely pipette 50 µL of whole blood onto a Whatman 903 Protein Saver Card [1].
Drying: Allow the card to dry completely for 2 hours at room temperature, away from direct sunlight

[1].
Storage: Store the dried card in a sealed plastic bag with desiccant sachets at approximately -80°C

until analysis [1].

Chemicals and Reagents

Analytes and ISTD: Reference standards and internal standards, including 3-Hydroxy Carvedilol-
d5, should be of high purity (e.g., from Toronto Research Chemicals) [1].

Solvents: Use LC-MS grade methanol and acetonitrile [1].
Preparation of ISTD Solution: Prepare a precipitation solution containing the internal standard. The

cited method used a solution containing 0.500 ng/mL of carvedilol-d5 [1].

Sample Extraction

Punching: Punch a single 12 mm disc from the DBS sample and transfer it to a 2.0 mL

microcentrifuge tube [1].
Re-hydration: Add 200 µL of water to the disc and vortex mix for 30 seconds [1].

Protein Precipitation: Add 1 mL of the precipitation solution (containing the ISTD) to the tube. Vortex
mix for 30 seconds and then centrifuge for 5 minutes at 20,238 g [1].

Extract Processing: Transfer the supernatant to a glass tube and evaporate to dryness under a
gentle stream of nitrogen at 40°C [1].

Reconstitution: Reconstitute the dried extract in 200 µL of a solution of methanol, water, and formic
acid (40:60:0.2, v/v/v). Vortex for 30 seconds, then centrifuge for 5 minutes at 20,238 g. The final

supernatant is transferred for LC-MS/MS analysis [1].

LC-MS/MS Instrumental Analysis

Equipment: An LC system coupled to a tandem mass spectrometer capable of multiple reaction

monitoring (MRM) is used [1].
Ionization: Electrospray Ionization (ESI) in positive ion mode is employed [1].

Chromatography: Use a suitable reverse-phase UHPLC column (e.g., C18) to achieve separation of
the analytes. The mobile phase typically consists of a gradient of water and organic solvent (e.g.,
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methanol or acetonitrile), both modified with volatile additives like formic acid or ammonium acetate

[1].
Detection: The mass spectrometer is set to specific MRM transitions for 3-Hydroxy Carvedilol and its

deuterated internal standard to ensure selective and sensitive detection [1].

Experimental Design Considerations

The relationship between carvedilol, its metabolites, and the use of internal standards in pharmacokinetic

studies can be conceptualized as follows:

Carvedilol 3-Hydroxy Carvedilol

Hepatic
Metabolism

LC-MS/MS
Quantitative Analysis3-Hydroxy Carvedilol-d5

(Internal Standard)

Added to Sample
for Measurement Correction

Click to download full resolution via product page

Pharmacokinetic Context: Carvedilol has a high hepatic extraction ratio, and its clearance is

significantly affected by changes in hepatic blood flow, such as in Chronic Heart Failure (CHF) [3].
Studying metabolites like 3-Hydroxy Carvedilol is crucial for understanding its overall pharmacokinetic

profile.
Role of the Internal Standard: 3-Hydroxy Carvedilol-d5 is added to the biological sample (e.g.,

DBS, plasma) at the very beginning of the extraction process. Since it is chemically identical to the
analyte but contains a stable isotopic label, it behaves almost identically during sample preparation

and analysis. Any losses or variations in ionization efficiency affect both the analyte and ISTD
similarly, allowing for highly accurate correction and quantification [1] [2].

Method Validation: The described DBS method has been validated according to FDA guidelines,
demonstrating good accuracy, precision, and stability for the analytes. It has also shown a good

correlation with plasma concentrations, which is vital for its application in pharmacokinetic and
adherence studies [1].

Important Disclaimer

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://www.smolecule.com/products/s12908132?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC4559583/
https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoohDhaZtX02D0z20zFFN0LsvoPBccSGtyXW3eMySKpAXdXbaE4K
https://pmc.ncbi.nlm.nih.gov/articles/PMC9772843/
https://www.smolecule.com/products/s12908132?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The compound 3-Hydroxy Carvedilol-d5 is explicitly for research use only and is not intended for

diagnostic or therapeutic applications [2]. The protocol provided is based on published scientific literature

and must be validated in the user's own laboratory for specific research purposes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Validation of a quantitative multiplex LC-MS/MS assay ... [pmc.ncbi.nlm.nih.gov]

2. 3-Hydroxy carvedilol-d5 | Stable Isotope [medchemexpress.com]

3. A Physiologically Based Pharmacokinetic Drug–Disease ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Primary Research Application of 3-Hydroxy Carvedilol-d5].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12908132#3-

hydroxy-carvedilol-d5-tissue-distribution-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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